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Compound of Interest

Compound Name:
7-(4-Bromobutoxy)quinolin-2(1H)-

one-d8

Cat. No.: B12414468 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 7-(4-Bromobutoxy)quinolin-2(1H)-one-
d8 was found. The following information is compiled from data available for the non-deuterated

analogue, 7-(4-Bromobutoxy)quinolin-2(1H)-one, and a structurally related compound, 7-(4-

Bromobutoxy)-3,4-dihydroquinolin-2(1H)-one. This guide should be used as a supplementary

resource, and it is imperative to consult a certified SDS for the specific compound before

handling.

Chemical and Physical Properties
This section summarizes the key physical and chemical properties of 7-(4-

Bromobutoxy)quinolin-2(1H)-one and its deuterated form. The data for the deuterated

compound is limited, and values from the non-deuterated analogue are provided for reference.
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Property Value Source

Molecular Formula C₁₃H₁₄D₈BrNO₂ -

C₁₃H₁₄BrNO₂ (non-deuterated) [1]

Molecular Weight 304.21 g/mol [2]

296.16 g/mol (non-deuterated) [1][3]

Appearance
White to off-white crystalline

solid
[4]

Melting Point 126-128 °C (non-deuterated) [5]

110-114 °C (non-deuterated) [4]

Boiling Point
475.3°C at 760 mmHg (non-

deuterated)
[5]

Flash Point
241.3±28.7 °C (non-

deuterated)
[5]

Density 1.4±0.1 g/cm³ (non-deuterated) [5]

Computational Data
The following table presents computational chemistry data for 7-(4-Bromobutoxy)quinolin-

2(1H)-one.

Descriptor Value Source

Topological Polar Surface Area

(TPSA)
42.09 Å² [1]

LogP 3.082 [1]

Hydrogen Bond Acceptors 2 [1]

Hydrogen Bond Donors 1 [1]

Rotatable Bonds 5 [1]
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Hazard Identification and Precautionary Measures
Based on the hazard information for the structurally similar compound 7-(4-Bromobutoxy)-3,4-

dihydroquinolin-2(1H)-one, the following hazards may be associated with 7-(4-
Bromobutoxy)quinolin-2(1H)-one-d8.

Hazard Statement Description

H315 Causes skin irritation.[6]

H319 Causes serious eye irritation.[6]

H335 May cause respiratory irritation.[6]

Precautionary Statement Description

P261 Avoid breathing dust/fumes.[6]

P271 Use only outdoors or in a well-ventilated area.[6]

P280
Wear protective gloves, protective clothing, eye

protection and face protection.[6]

P264
Wash all exposed external body areas

thoroughly after handling.[6]

Experimental Protocols
Detailed experimental protocols for the safety assessment of 7-(4-Bromobutoxy)quinolin-
2(1H)-one-d8 are not available in the provided search results. Standard toxicological assays

would be required to determine specific data such as LD50 and LC50 values.

Safe Handling and Storage
The following guidelines for safe handling and storage are based on information for related

compounds.

Handling:
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Avoid all personal contact, including inhalation of dust or fumes.[6]

Use in a well-ventilated area.[6]

Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,

and eye/face protection.[6]

Do not eat, drink, or smoke when handling this compound.[6]

Wash hands thoroughly after handling.[6]

Storage:

Store in a tightly closed container.

Keep in a dry, cool, and well-ventilated place.

Store away from incompatible materials.

Emergency Procedures
In case of exposure, follow these first-aid measures:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[7]

Skin Contact: Wash off with soap and plenty of water. Seek medical attention in case of

irritation.[6][7]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[7]

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.

Consult a physician.[7]

Visualizations
The following diagrams illustrate key safety-related workflows and concepts.
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General Handling Workflow
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Caption: General laboratory workflow for handling chemical compounds.
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Hazard Control Logic
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Caption: Relationship between hazard identification and control measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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